Cas no 52632-06-1 (Butanoic acid,2-isocyanato-4-(methylthio)-, ethyl ester)

52632-06-1 structure
Product name:Butanoic acid,2-isocyanato-4-(methylthio)-, ethyl ester
Butanoic acid,2-isocyanato-4-(methylthio)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid,2-isocyanato-4-(methylthio)-, ethyl ester
- ETHYL 2-ISOCYANATO-4-(METHYLTHIO)BUTYRATE
- Ethyl 2-isocyanato-4-(methylthio)butanoate
- FT-0693351
- 52632-06-1
- IWXRXGRHXXLVHJ-UHFFFAOYSA-N
- ETHYL 2-ISOCYANATO-4-(METHYLTHIO)BUTYRATE, 97
- FT-0625958
- SCHEMBL979343
- Ethyl alpha-isocyanato gamma-thiomethyl butyrate
- NSC-521571
- Ethyl 2-isocyanato-4-methylthiobutyrate
- NSC521571
- ethyl 2-isocyanato-4-methylsulfanylbutanoate
- 64505-12-0
- DB-326362
- DB-297384
-
- Inchi: InChI=1S/C8H13NO3S/c1-3-12-8(11)7(9-6-10)4-5-13-2/h7H,3-5H2,1-2H3
- InChI Key: IWXRXGRHXXLVHJ-UHFFFAOYSA-N
- SMILES: CCOC(=O)C(CCSC)N=C=O
Computed Properties
- Exact Mass: 203.06169
- Monoisotopic Mass: 203.06161445g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 7
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 81Ų
Experimental Properties
- PSA: 55.73
Butanoic acid,2-isocyanato-4-(methylthio)-, ethyl ester Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
abcr | AB179615-10 g |
Ethyl 2-isocyanato-4-(methylthio)butyrate; 97% |
52632-06-1 | 10g |
€122.80 | 2022-06-11 | ||
abcr | AB179615-2 g |
Ethyl 2-isocyanato-4-(methylthio)butyrate; 97% |
52632-06-1 | 2g |
€57.20 | 2022-06-11 |
Butanoic acid,2-isocyanato-4-(methylthio)-, ethyl ester Related Literature
-
E. Shuang,Jian-Hua Wang,Xu-Wei Chen Nanoscale, 2020,12, 6852-6860
-
Régis Boehringer,Philippe Geoffroy,Michel Miesch Org. Biomol. Chem., 2015,13, 6940-6943
-
5. Atomic-layered Pt clusters on S-vacancy rich MoS2−x with high electrocatalytic hydrogen evolution†Jiafu Chen Chem. Commun., 2021,57, 7011-7014
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